1-(2,4-dimethylphenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea

• IUPAC Name: 1-(2,4-dimethylphenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea
• InChI: InChI=1S/C23H26N6O/c1-17-8-9-21(18(2)14-17)27-23(30)26-19-15-24-22(25-16-19)29-12-10-28(11-13-29)20-6-4-3-5-7-20/h3-9,14-16H,10-13H2,1-2H3,(H2,26,27,30)
• InChI Key: XXMBFZCZWHMBRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)NC2=CN=C(N=C2)N3CCN(CC3)C4=CC=CC=C4)C
• Molecular Formula: C23H26N6O
• Molecular Weight: 402.5 g/mol

Description

1-(2,4-Dimethylphenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea (DMPP) is a synthetic compound that has been widely studied in recent years due to its potential applications in scientific research. It is a derivative of the widely studied compound, piperazine, which has been used in a variety of research areas, including biochemistry and physiology. DMPP has been shown to possess a variety of biochemical and physiological effects, and may have potential applications in a range of research areas.

Scientific Research Applications

1-(2,4-dimethylphenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea has been studied extensively in recent years due to its potential applications in scientific research. It has been used to study the effects of various drugs on the body, and has been used to investigate the biochemical and physiological effects of various compounds. Additionally, it has been used to study the effects of various hormones on the body, and has been used to investigate the mechanism of action of various drugs.

Mechanism of Action

Target of Action

The primary targets of this compound are the dopamine D2/D3 receptors . These receptors play a crucial role in the brain’s reward system and are involved in the regulation of mood, motivation, and attention.

Mode of Action

The compound interacts with its targets (D2/D3 receptors) by binding to them. This binding results in the stimulation of GTPγS binding , indicating that the compound acts as an agonist. An agonist is a substance that initiates a physiological response when combined with a receptor.

Result of Action

The compound’s action on the D2/D3 receptors results in a physiological response. In an in vivo study, the compound exhibited potent activity, producing contralateral rotations in rats with a unilateral lesion in the nigrostriatal region induced by the neurotoxin 6-OHDA . This suggests that the compound could have potential therapeutic effects in conditions such as Parkinson’s disease.

Advantages and Limitations for Lab Experiments

1-(2,4-dimethylphenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize, and it is relatively inexpensive. Additionally, it is relatively stable, and has a long shelf life. However, it has been shown to be toxic in high doses, and therefore must be used with caution in laboratory experiments.

Future Directions

There are a variety of potential future directions for 1-(2,4-dimethylphenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea research. One potential direction is the development of new and improved synthesis methods. Additionally, further research into the mechanism of action of 1-(2,4-dimethylphenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea is needed, as well as further research into its biochemical and physiological effects. Additionally, further research into the potential therapeutic applications of 1-(2,4-dimethylphenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea is needed, as well as research into the potential toxicity of 1-(2,4-dimethylphenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea in humans. Finally, further research into the potential interactions between 1-(2,4-dimethylphenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea and other drugs is needed.

Synthesis Methods

The synthesis of 1-(2,4-dimethylphenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea has been studied extensively in recent years. The most common method for its synthesis involves the reaction of 4-phenylpiperazine and 2,4-dimethylphenyl isocyanate in the presence of a base. This reaction is typically carried out in an organic solvent, such as dichloromethane, and yields 1-(2,4-dimethylphenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea as the primary product. Other methods have also been reported, such as the reaction of 4-phenylpiperazine with dimethylformamide and dimethylsulfoxide in the presence of a base.